Cas no 1421531-02-3 (N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide)

• Product Name: N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide
• CAS No: 1421531-02-3
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 5402132
• Update Time: 2025-05-24

N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide

• Inchi： 1S/C16H22N2O2/c19-16(18-14-8-9-15(18)12-20-11-14)17-10-4-7-13-5-2-1-3-6-13/h1-3,5-6,14-15H,4,7-12H2,(H,17,19)
• InChI Key： QLLRCZYCFIOGDC-UHFFFAOYSA-N
• SMILES： C12N(C(NCCCC3=CC=CC=C3)=O)C(CC1)COC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide

Professional Introduction to N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide (CAS No. 1421531-02-3)

N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide, identified by its CAS number 1421531-02-3, is a compound of significant interest in the field of chemical and pharmaceutical research. This bicyclic amide derivative exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development.

The molecular structure of N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide consists of a bicyclic system incorporating an oxygen atom and an azabicyclo[3.2.1]octane core, which is appended with a phenylpropyl side chain and an amide functional group at the 8-position. This configuration imparts distinctive electronic and steric properties to the molecule, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of novel scaffolds that can enhance the efficacy and selectivity of therapeutic agents. The bicyclic architecture of N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide offers several advantages, including improved metabolic stability, reduced toxicity, and enhanced binding affinity to biological targets. These attributes make it an attractive starting point for designing new drugs targeting various diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of small-molecule inhibitors for enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as lactate dehydrogenase (LDH) and pyruvate kinase (PK) in tumor progression and energy metabolism. N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide has been shown to exhibit inhibitory activity against these enzymes, suggesting its utility in developing novel anticancer therapies.

The phenylpropyl side chain in the structure of N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide plays a crucial role in modulating the compound's pharmacokinetic properties. This moiety can enhance solubility, improve oral bioavailability, and increase binding affinity to target proteins. Additionally, the presence of an amide group provides a site for further derivatization, allowing chemists to fine-tune the pharmacological profile of the compound.

In vitro studies have demonstrated that N-(3-phenylpropyl)-3-oxa-8-azabicyclo[3.2.1]octane-8-carboxamide exhibits significant activity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The compound's ability to disrupt tumor metabolism and inhibit key enzymes involved in cell proliferation suggests its potential as a dual-action therapeutic agent.

The synthesis of N-(3-phenylpropyl)-3-oxa-bicyclo[3.2.1]octane moiety presents a challenging but intriguing synthetic challenge due to its strained cyclic system and multiple stereocenters. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric transformations, have been employed to construct this core structure with high enantioselectivity and yield.

The incorporation of computational chemistry techniques has further enhanced the design and optimization process for N-(3 phenylpropyl strong >)-oxaa-bicyclo [ 32 . 1 ] octanecarboxamid e strong >). Molecular docking studies have been performed to predict binding interactions between this compound and target proteins, providing valuable insights into its mechanism of action.

The pharmacological evaluation of N-( 33 - phen ylpro pyl strong >)-oxaa-bicyclo [ 32 . 1 ] octanecarboxamid e strong >) has revealed promising results in preclinical models of cancer. The compound's ability to selectively inhibit tumor growth while minimizing side effects makes it an attractive candidate for further clinical development.

In conclusion, N-( 33 - phen ylpro pyl strong >)-oxaa-bicyclo [ 32 . 1 ] octanecarboxamid e strong >) (CAS No.142153102 - 33 ) strong >) represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising pharmacological properties. p >